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Compound of Interest

Compound Name: Cyclosporin A-d3

Cat. No.: B12406148 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Cyclosporin A-d3, a deuterated form of the potent

immunosuppressant Cyclosporin A. Adherence to these procedural steps is critical to minimize

exposure risk and ensure proper disposal.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling Cyclosporin A-d3, a multi-layered approach to safety, combining engineering

controls and personal protective equipment, is essential. All operations involving this compound

should be conducted in a designated area, such as a certified chemical fume hood, to minimize

inhalation exposure.[1][2]

Key Personal Protective Equipment:

Gloves: Chemical-resistant gloves are mandatory. Nitrile gloves are recommended, and

double gloving is advised for enhanced protection.[1][2] Regularly inspect gloves for any

signs of degradation or puncture.

Eye Protection: ANSI-approved safety glasses with side shields or chemical splash goggles

are required to protect against accidental splashes.[1]
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Body Protection: A fully buttoned laboratory coat, full-length pants, and closed-toe shoes are

necessary to prevent skin contact.[1][2] For tasks with a higher risk of contamination,

additional protective clothing such as aprons or disposable suits should be considered.[3]

Respiratory Protection: If there is a potential for aerosol generation and engineering controls

are insufficient, a NIOSH/MSHA-approved respirator should be used.[1][3] A full-face particle

respirator with N100 (US) cartridges is a suitable option.[1]

Operational Plan for Safe Handling
A systematic workflow is crucial for safely managing Cyclosporin A-d3 from receipt to

disposal.

1. Receiving and Unpacking:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE (gloves, lab coat, and eye protection) before opening the package in

a well-ventilated area or a chemical fume hood.

2. Storage:

Store Cyclosporin A-d3 in a cool, dry, and well-ventilated area.[1]

The recommended storage temperature is typically 2-8°C.[1]

Keep containers tightly closed and clearly labeled.[1]

Store away from incompatible materials such as oxidizing agents.[1][3]

3. Preparation and Use:

All handling of Cyclosporin A-d3, especially the preparation of solutions, must be performed

inside a certified chemical fume hood to prevent aerosol generation.[2]

Use the smallest practical quantities for the experiment.[1]

Cover the work surface with an absorbent, disposable liner.[2]
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Wash hands thoroughly after handling the compound, even after removing gloves.[1][2]

4. Spill Management:

Minor Spills (<1 Liter): Wearing appropriate PPE, absorb the spill with an inert material.[1]

Collect the contaminated material in a sealed, labeled container for hazardous waste

disposal.[1] Clean the spill area with a 70% ethanol solution, wiping the surface three times.

[2]

Major Spills (>1 Liter): Evacuate the area and contact the institution's environmental health

and safety (EH&S) office immediately.[1]

Disposal Plan
Proper disposal of Cyclosporin A-d3 and associated waste is critical to prevent environmental

contamination and accidental exposure.

Unused Product and Contaminated Materials: All unused Cyclosporin A-d3 and materials

contaminated with it (e.g., gloves, absorbent pads, pipette tips) must be disposed of as

hazardous waste.[2]

Waste Containers: Collect waste in clearly labeled, sealed containers.[1]

Decontamination: Reusable glassware and non-porous materials can be decontaminated by

triple rinsing with a 70% ethanol solution.[2] The rinsate should be collected as hazardous

waste.

Sharps: Needles and syringes used for handling Cyclosporin A-d3 solutions must be

disposed of in a designated sharps container for incineration.[2]

Waste Collection: Follow your institution's specific procedures for hazardous waste

collection.[1][2]

Quantitative Exposure Data
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Parameter Value Reference

Occupational Exposure Limit

(OEL) for Cyclosporine
17.5 µg/m³ [4]

Internal Wipe Limit for

Cyclosporine
100 µ g/100 cm² [3]
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Safe Handling and Disposal Workflow for Cyclosporin A-d3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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